Cas no 90532-96-0 (N-Propyl-N'-isopropylethylenediamine)

N-Propyl-N'-isopropylethylenediamine structure
90532-96-0 structure
Product Name:N-Propyl-N'-isopropylethylenediamine
CAS No:90532-96-0
MF:C8H20N2
MW:144.257802009583
CID:2812389
Update Time:2023-08-07

N-Propyl-N'-isopropylethylenediamine Chemical and Physical Properties

Names and Identifiers

    • N-Propyl-N'-isopropylethylenediamine
    • 1,2-Ethanediamine, N1-(1-methylethyl)-N2-propyl-
    • N'-isopropyl-N-propyl-ethane-1,2-diamine
    • N-Isopropyl-N'-n-propylethylenediamine
    • Inchi: 1S/C8H20N2/c1-4-5-9-6-7-10-8(2)3/h8-10H,4-7H2,1-3H3
    • InChI Key: SFMFETJWUJVYSS-UHFFFAOYSA-N
    • SMILES: N(CCNCCC)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 62.3
  • XLogP3: 1.1
  • Topological Polar Surface Area: 24.1
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